Sodium Hydrosulfite, 85per cent

• CAS No.: 7775-14-6
• Product Name: Sodium Hydrosulfite, 85per cent
• Molecular Formula: Na2S2O4; Na2O4S2
• Molecular Weight: 174.11 g/mol
• Standard InChI: InChI=1S/2Na.H2O4S2/c;;1-5(2)6(3)4/h;;(H,1,2)(H,3,4)/q2*+1;/p-2
• Standard InChIKey: JVBXVOWTABLYPX-UHFFFAOYSA-L
• Impurities: 88% pure w/w. Impurities: Disodium disulfite (1-5% w/w); Sodium sulfite (1-5% w/w); Sodium thiosulfate (0-2% w/w)
• SMILES: [O-]S(=O)S(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-]S(=O)S(=O)[O-].[Na+].[Na+]
• Colorform: White or grayish-white crystalline powder; Light-lemon-colored solid in powder or flake form; White, colorless or yellow-white crystals
• Density: 2.38 g/cu cm; 2.4 g/m³
• Flash Point: about 100 °C (open cup); >100 °C o.c.
• Melting Point: 52 °C (decomposes)
• Physical Description: Sodium dithionite is a whitish to light yellow crystalline solid having a sulfur dioxide-like odor. It spontaneously heats on contact with air and moisture. This heat may be sufficient to ignite surrounding combustible materials. Under prolonged exposure to fire or intense heat containers of this material may violently rupture. It is used in dyeing and to bleach paper pulp.; DryPowder; Liquid; OtherSolid; WHITE CRYSTALLINE POWDER.
• Description: Sodium dithionite is a whitish to light yellow crystalline solid having a sulfur dioxide-like odor. It spontaneously heats on contact with air and moisture. This heat may be sufficient to ignite surrounding combustible materials. Under prolonged exposure to fire or intense heat containers of this material may violently rupture. It is used in dyeing and to bleach paper pulp.; Sodium dithionite is an inorganic sodium salt that is the disodium salt of dithionous acid. It has a role as a reducing agent and a bleaching agent. It contains a dithionite(2-).; Dithionite. The dithionous acid ion and its salts.
• Shelf Life: Avoid formation of dust and aerosols. Provide appropriate exhaust ventilation at places where dust is formed. Keep away from combustible material.; Oxidizes in air, (more readily so in presence of moisture or when in solution) to bisulfite and bisulfate and acquires an acid reaction.; Sodium dithionite is not stable under physiological conditions, with the rate of decomposition increasing with increasing acidity. Upon contact with moisture, it is oxidized to hydrogen sulfite, sulfite and hydrogen sulfate, and under strongly acidic conditions it may liberate sulfur dioxide.
• Solubility: Slightly sol in alcohol; very soluble in water; Slightly sol in cold water; insoluble in acids; At 20 °C, 24.1 g/100 g water; Solubility in water, g/100ml at 20 °C: 25 (moderate)
• Synonyms: Dithionous Acid Disodium Salt; Blankit; Blankit IN; Blankit S; Burmol; Cyclanon ARC; Disodium Dithionite; Disodium Hydrosulfite; Hydros; Hydrosulfite R Conc; Sodium Dithionite; Sodium Hyposulfite; V-Brite B; Vatrolite
• PubChem Compound: 11073896
• Last Modified: Dec 23 2021